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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the alpha decay of Tungsten-180
(18%W), a rare nuclear decay process of significant interest in the fields of nuclear physics and
low-background experimental searches. This document details the decay's characteristics, the
sophisticated experimental techniques used for its detection, and the underlying theoretical
framework.

Core Concepts: The Alpha Decay of 8°W

Tungsten-180 is one of the five naturally occurring isotopes of tungsten and is unique among
them for being slightly radioactive. It undergoes alpha decay, a process in which the nucleus
emits an alpha particle (a helium nucleus, 4He), transforming into a lighter nucleus.[1][2] The
decay equation for this process is:

18074W — 17675Hf + 42He

This decay is characterized by an extremely long half-life, making its detection a significant
experimental challenge that requires ultra-low background conditions and highly sensitive
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detectors.[1][2]

Quantitative Data Summary

The key quantitative parameters for the alpha decay of Tungsten-180 are summarized in the
table below. These values are critical for theoretical model comparisons and for the design of
experiments aimed at studying this and other rare decay processes.

Parameter Value Reference
Half-life (T1/2) (1.8 £0.2) x 1018 years [3114]
2516.4 + 1.1 (stat.) + 1.2 (sys.)
Q-value (Energy Release) [3114]
keV
Natural Abundance of 180w/ 0.120% [1]
Daughter Nuclide Hafnium-176 (176Hf) [5]

Experimental Protocols

The unambiguous detection of the alpha decay of 18°W was first achieved by the CRESST
(Cryogenic Rare Event Search with Superconducting Thermometers) experiment.[3][4] This
and subsequent experiments rely on sophisticated techniques to overcome the immense
challenge posed by the decay's rarity.

Key Experimental Approach: Scintillating Bolometers

Modern experiments searching for rare events like the alpha decay of 18°W often employ
scintillating bolometers.[6][7][8] This technique combines two detection methods to achieve
high sensitivity and excellent background rejection:

e Phonon (Heat) Detection: The energy deposited by a particle interaction in a crystal absorber
at cryogenic temperatures (on the order of millikelvin) is measured as a tiny temperature
increase. This provides a very precise measurement of the event's energy.

o Scintillation Light Detection: Many of the crystals used as absorbers are also scintillators,
meaning they emit a small flash of light upon particle interaction. This light is detected by a
separate, highly sensitive light detector.
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The simultaneous measurement of both heat and light signals is a powerful tool for particle
identification. Alpha patrticles, for instance, produce a different ratio of light to heat compared to
background events like gamma or beta radiation, allowing for their effective discrimination.[9]
[10]

CRESST Experimental Setup

The CRESST experiment utilized calcium tungstate (CaWOa) crystals as scintillating
bolometers.[7][11] The key components and steps in their experimental protocol are:

o Detector Material: High-purity CaWOa crystals containing naturally occurring tungsten were
used as the target and detector.

e Cryogenic Operation: The detectors were cooled to millikelvin temperatures in a dilution
refrigerator to minimize thermal noise and enable the detection of the small energy
deposition from the alpha decay.

e Phonon and Light Sensors: Each CaWOa crystal was equipped with a superconducting
phase-transition thermometer to measure the phonon signal and a separate light detector to
measure the scintillation light.

e Low-Background Environment: The entire experiment was situated deep underground to
shield it from cosmic radiation, a major source of background.[12][13][14] Additional passive
and active shielding was used to minimize background from natural radioactivity in the
surrounding materials.[15][16]

o Data Acquisition and Analysis: The coincident detection of a phonon signal and a light signal
with the expected energy and light-to-heat ratio for an alpha particle from 18°W decay
provided the clear signature for the event.

Visualizations
Alpha Decay of Tungsten-180
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Alpha Decay of Tungsten-180

Click to download full resolution via product page

Caption: The alpha decay process of a Tungsten-180 nucleus into a Hafnium-176 nucleus and
an alpha particle.

Experimental Workflow for Rare Decay Detection
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Experimental Workflow for Rare Decay Detection
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Caption: A simplified workflow illustrating the detection of a rare decay event using a
scintillating bolometer.

Theoretical Context

The alpha decay of Tungsten-180, like other alpha decays, is a quantum mechanical
phenomenon.[17][18] The alpha particle is pre-formed within the nucleus and escapes by
"tunneling” through the Coulomb barrier, which is a region of high potential energy that would
classically prevent its escape. The extremely long half-life of 18°W is a direct consequence of
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the very low probability of this tunneling process occurring.[2][18] The study of such rare
decays provides valuable data for refining our understanding of nuclear structure and the
fundamental forces that govern it.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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